Cas no 2757912-48-2 (5-(1-Isoquinolinyl)-1H-1,2,4-triazole)

5-(1-Isoquinolinyl)-1H-1,2,4-triazole is a heterocyclic compound featuring a fused isoquinoline and 1,2,4-triazole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The compound exhibits strong chelating ability due to the nitrogen-rich triazole ring, which enhances its utility in coordination chemistry and catalysis. Its rigid aromatic framework contributes to high thermal and chemical stability, suitable for applications in high-performance materials. Additionally, the isoquinoline moiety offers potential bioactivity, making it a candidate for pharmaceutical research, particularly in targeting enzymes or receptors. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications.

5-(1-Isoquinolinyl)-1H-1,2,4-triazole structure

2757912-48-2 structure

Product Name:5-(1-Isoquinolinyl)-1H-1,2,4-triazole

CAS No:2757912-48-2

MF:C₁₁H₈N₄

MW:196.20802116394

CID:5562616

PubChem ID:101544478

Update Time:2025-07-02

5-(1-Isoquinolinyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- EN300-37346761
- 1-(4H-1,2,4-triazol-3-yl)isoquinoline
- 2757912-48-2
- 5-(1-Isoquinolinyl)-1H-1,2,4-triazole
- Inchi： 1S/C11H8N4/c1-2-4-9-8(3-1)5-6-12-10(9)11-13-7-14-15-11/h1-7H,(H,13,14,15)
- InChI Key： IHCARGUDWBKVAL-UHFFFAOYSA-N
- SMILES： N1C=CC2C=CC=CC=2C=1C1=NC=NN1

Computed Properties

Exact Mass: 196.074896272g/mol
Monoisotopic Mass: 196.074896272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.5Å²

5-(1-Isoquinolinyl)-1H-1,2,4-triazole Pricemore >>

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